1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride
Overview
Description
1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride is a chemical compound with a molecular formula of C6H10ClN3O2S. It is known for its unique structure, which includes a pyrimidine ring substituted with a methanesulfonyl group and an amine group.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride typically involves the reaction of 5-methanesulfonylpyrimidine with methanamine in the presence of hydrochloric acid. The reaction conditions often include controlled temperature and pH to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for efficiency, cost-effectiveness, and safety. This includes the use of automated reactors, continuous monitoring of reaction parameters, and purification techniques such as crystallization or chromatography to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.
Substitution: The amine group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce various alkylated or acylated derivatives .
Scientific Research Applications
1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in cellular signaling and metabolic processes .
Comparison with Similar Compounds
Similar Compounds
- 1-(5-methylpyrimidin-2-yl)methanamine hydrochloride
- 1-(5-chloropyrimidin-2-yl)methanamine hydrochloride
- 1-(5-bromopyrimidin-2-yl)methanamine hydrochloride
Uniqueness
1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride is unique due to the presence of the methanesulfonyl group, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2093484-21-8 |
|---|---|
Molecular Formula |
C6H10ClN3O2S |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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